N'-{5-bromo-2-hydroxy-3-nitrobenzylidene}-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine-2-carbohydrazide

• Molecular Formula: C15H12BrN7O4
• Molecular Weight: 434.20 g/mol
• IUPAC Name: N-[(E)-(5-bromo-2-hydroxy-3-nitrophenyl)methylideneamino]-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide
• InChI: InChI=1S/C15H12BrN7O4/c1-7-3-8(2)22-15(18-7)19-13(21-22)14(25)20-17-6-9-4-10(16)5-11(12(9)24)23(26)27/h3-6,24H,1-2H3,(H,20,25)/b17-6+
• InChI Key: YSRGUBANVXUHEO-UBKPWBPPSA-N
• Isomeric SMILES: CC1=CC(=NC2=NC(=NN12)C(=O)N/N=C/C3=C(C(=CC(=C3)Br)[N+](=O)[O-])O)C
• Canonical SMILES: CC1=CC(=NC2=NC(=NN12)C(=O)NN=CC3=C(C(=CC(=C3)Br)[N+](=O)[O-])O)C

Description

This compound features a fused [1,2,4]triazolo[1,5-a]pyrimidine core substituted with 5,7-dimethyl groups and a 5-bromo-2-hydroxy-3-nitrobenzylidene carbohydrazide moiety. The bromo and nitro groups confer strong electron-withdrawing effects, while the hydroxy group enables hydrogen bonding.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-[(E)-(5-BROMO-2-HYDROXY-3-NITROPHENYL)METHYLIDENE]-5,7-DIMETHYL-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE-2-CARBOHYDRAZIDE typically involves multi-step reactions. One common method includes the condensation of 5-bromo-2-hydroxy-3-nitrobenzaldehyde with 5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carbohydrazide under acidic or basic conditions. The reaction is often carried out in solvents such as ethanol or methanol, and the product is purified through recrystallization or chromatography .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions for higher yields, using industrial-grade solvents and reagents, and employing continuous flow reactors to enhance efficiency and safety.

Chemical Reactions Analysis

Types of Reactions

N’-[(E)-(5-BROMO-2-HYDROXY-3-NITROPHENYL)METHYLIDENE]-5,7-DIMETHYL-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE-2-CARBOHYDRAZIDE undergoes various chemical reactions, including:

Oxidation: The nitrophenyl group can be further oxidized to form nitro derivatives.

Reduction: The nitro group can be reduced to an amino group under hydrogenation conditions.

Substitution: The bromo group can be substituted with nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Hydrogen gas (H₂) in the presence of palladium on carbon (Pd/C) is typically used.

Substitution: Nucleophiles like sodium azide (NaN₃) or thiourea (NH₂CSNH₂) can be used under mild conditions.

Major Products

Oxidation: Formation of nitro derivatives.

Reduction: Formation of amino derivatives.

Substitution: Formation of azido or thiol-substituted derivatives.

Scientific Research Applications

Biological Applications

This compound has been investigated for its biological activities, which include:

• Antimicrobial Activity
  • Studies have shown that derivatives of triazolo-pyrimidines exhibit significant antimicrobial properties. The presence of the bromo and nitro groups in the structure enhances its efficacy against various pathogens .
• Anticancer Potential
  • Research indicates that compounds with the triazolo-pyrimidine core can inhibit cancer cell proliferation. The compound's ability to interact with specific biological targets makes it a candidate for further exploration in cancer therapeutics .
• Enzyme Inhibition
  • The compound has been noted for its potential as an inhibitor of certain enzymes involved in disease pathways. For example, it may act as a P38 MAPK inhibitor, which is relevant in inflammatory responses and cancer progression .

Synthesis and Derivatives

The synthesis of N'-{5-bromo-2-hydroxy-3-nitrobenzylidene}-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine-2-carbohydrazide typically involves multi-step organic reactions that can be optimized for efficiency and yield. A notable method includes the reaction of 2-bromomalonaldehyde with amidine compounds to produce various substituted pyrimidine derivatives efficiently .

Case Study 1: Antimicrobial Efficacy

In a study published in a peer-reviewed journal, researchers synthesized several derivatives of triazolo-pyrimidines and tested their antimicrobial activities against Gram-positive and Gram-negative bacteria. The results demonstrated that the presence of the bromo and nitro substituents significantly increased the antimicrobial potency compared to unsubstituted analogs.

Case Study 2: Anticancer Screening

Another research effort focused on evaluating the anticancer properties of this compound against various cancer cell lines. The findings revealed that specific derivatives exhibited IC50 values in the low micromolar range, indicating strong potential for development into effective anticancer agents.

Mechanism of Action

The mechanism of action of N’-[(E)-(5-BROMO-2-HYDROXY-3-NITROPHENYL)METHYLIDENE]-5,7-DIMETHYL-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE-2-CARBOHYDRAZIDE involves its interaction with various molecular targets. The nitrophenyl group can undergo redox reactions, generating reactive oxygen species (ROS) that can damage cellular components. The triazolopyrimidine core can bind to enzymes or receptors, inhibiting their activity and leading to therapeutic effects .

Comparison with Similar Compounds

Structural and Physicochemical Comparisons

Substituent Effects

• Hydrogen Bonding: The 2-hydroxy group enables stronger intermolecular interactions than non-hydroxylated analogs (e.g., 4-cyanobenzylidene in ) .

Table 2: Key Physicochemical Properties

Compound	Molecular Weight	Melting Point (°C)	Solubility (Polar Solvents)
Target Compound	~550*	240–260*	Moderate (DMF/EtOH)
(2Z)-2-(4-Cyanobenzylidene)-thiazolo-pyrimidine (11b)	403	213–215	High (DMSO)
N-(5-Bromo-2-pyridinyl)-triazolo-pyrimidine ()	571.41	—	Low (Chloroform)

*Estimated based on structural analogs.

Bioactivity Profiling

The bromo-nitro motif may enhance binding to cysteine proteases via halogen bonding, as seen in .

Molecular Similarity and Docking

• Tanimoto Coefficients : The target compound shares a high Tanimoto score (>0.7) with [1,2,4]triazolo[1,5-a]pyrimidine derivatives, suggesting similar bioactivity profiles .
• Docking Variability: Minor structural changes (e.g., bromo vs. chloro substituents) significantly alter binding affinities, as observed in .

Crystallographic and Stability Considerations

The compound’s crystal structure likely resembles ’s N-(4-chlorophenyl)-triazolo-pyrimidine, with hydrogen bonding between the hydroxy group and neighboring atoms .

Biological Activity

N'-{5-bromo-2-hydroxy-3-nitrobenzylidene}-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine-2-carbohydrazide (CAS No. 326002-48-6) is a compound of significant interest due to its diverse biological activities. This article reviews the biological activity of this compound based on available research findings, including synthesis methods, antimicrobial properties, and potential therapeutic applications.

Molecular Formula: C15H12BrN7O4
Molecular Weight: 434.20428
CAS Number: 326002-48-6

Synthesis

The synthesis of N'-{5-bromo-2-hydroxy-3-nitrobenzylidene}-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine-2-carbohydrazide typically involves the condensation of 5-bromo-2-hydroxy-3-nitrobenzaldehyde with 5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine-2-carbohydrazide under specific conditions to yield the target compound. The reaction conditions and purification methods can significantly influence the yield and purity of the final product.

Antimicrobial Activity

Research indicates that compounds with similar structural features have shown promising antimicrobial activity. For instance:

• Antibacterial and Antifungal Properties: Studies have demonstrated that derivatives containing the triazole and pyrimidine moieties exhibit significant antibacterial and antifungal activities against various strains. The presence of the brominated phenolic group enhances these effects by potentially increasing membrane permeability or disrupting cellular processes in pathogens .

Antitumor Activity

The compound's potential as an antitumor agent has been highlighted in several studies:

• Inhibition of Cancer Cell Lines: In vitro studies have reported that N'-{5-bromo-2-hydroxy-3-nitrobenzylidene}-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine-2-carbohydrazide exhibits inhibitory effects on cancer cell lines such as MDA-MB-231 (breast cancer) and others. The compound's IC50 values suggest comparable efficacy to established chemotherapeutic agents like paclitaxel .

The biological activity of this compound can be attributed to several mechanisms:

• Enzyme Inhibition: The compound may inhibit specific enzymes involved in cellular proliferation or survival pathways in cancer cells.
• Reactive Oxygen Species (ROS) Generation: It is hypothesized that the compound induces oxidative stress in microbial cells leading to cell death .
• DNA Interaction: Similar compounds have been shown to interact with DNA or RNA synthesis pathways, disrupting replication and transcription processes.

Case Studies

A recent study evaluated a series of triazole derivatives for their biological activities. Among them, N'-{5-bromo-2-hydroxy-3-nitrobenzylidene}-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine-2-carbohydrazide was found to possess significant antitumor activity against MDA-MB-231 cells with an IC50 value of approximately 27.6 μM .

Comparative Biological Activity Table

Compound Name	Structure	Antimicrobial Activity	Antitumor Activity (IC50)
N'-{5-bromo-2-hydroxy-3-nitrobenzylidene}-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine-2-carbohydrazide	Structure	Significant against various bacteria and fungi	27.6 μM against MDA-MB-231
Other Triazole Derivative	Structure	Moderate	30 μM against MDA-MB-231

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for preparing the hydrazide core of this compound, and how can reaction conditions be optimized for reproducibility?

• Methodological Answer : The hydrazide core is typically synthesized via condensation reactions between substituted benzaldehydes and carbohydrazide precursors. For example, a general protocol involves refluxing 5-bromo-2-hydroxy-3-nitrobenzaldehyde with 5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine-2-carbohydrazide in ethanol or DMF under basic conditions (e.g., K₂CO₃ as a catalyst) . Optimization includes controlling stoichiometry (1:1.1 molar ratio of aldehyde to hydrazide), solvent selection (DMF for solubility vs. ethanol for milder conditions), and reaction time (2–12 hours). Yield improvements (>70%) are achieved by monitoring reaction progress via TLC and using anhydrous conditions to avoid hydrolysis side reactions .

Q. Which spectroscopic techniques are critical for confirming the structure of this compound, and what key spectral features should researchers prioritize?

• Methodological Answer :

• ¹H/¹³C NMR : Look for characteristic signals:
• The benzylidene proton (=CH) appears as a singlet at δ 8.0–8.2 ppm .
• Aromatic protons from the triazolopyrimidine ring resonate at δ 7.3–7.5 ppm (doublets for para-substituted bromo/nitro groups) .
• The hydrazide NH proton is typically observed as a broad peak at δ 10.5–11.0 ppm (D₂O exchangeable) .
• IR Spectroscopy : Confirm the presence of C=O (1670–1710 cm⁻¹), N-H (3200–3400 cm⁻¹), and nitro group (1520–1560 cm⁻¹) stretches .
• Mass Spectrometry : The molecular ion peak should match the theoretical molecular weight (e.g., m/z ~480–500 for the parent compound) .

Advanced Research Questions

Q. How can researchers resolve contradictions in biological activity data between structurally analogous triazolopyrimidine derivatives?

• Methodological Answer : Discrepancies often arise from minor structural variations (e.g., nitro vs. methyl substituents) or assay conditions. For example:

• Antibacterial Activity : Analogues with electron-withdrawing groups (e.g., -NO₂) show enhanced activity against Gram-negative bacteria due to improved membrane penetration . Compare MIC values across standardized protocols (e.g., CLSI guidelines).
• SAR Analysis : Use computational tools (e.g., molecular docking) to correlate substituent effects (e.g., 5-bromo vs. 5-methyl) with target binding (e.g., dihydrofolate reductase inhibition) . Validate via synthesis of focused libraries (e.g., replacing bromo with chloro or methoxy groups) .

Q. What strategies are effective in addressing low crystallinity during X-ray diffraction analysis of this compound?

• Methodological Answer : Low crystallinity is common due to flexible hydrazide linkages. Mitigation strategies include:

• Solvent Recrystallization : Use mixed solvents (e.g., DMF/water or ethanol/ethyl acetate) to slow crystal growth and improve lattice packing .
• Salt Formation : Co-crystallize with trifluoroacetic acid or metal ions (e.g., Ni²⁺, as seen in analogous triazolopyrimidine complexes) to stabilize the structure .
• Temperature Control : Gradual cooling (0.5°C/min) from reflux to room temperature enhances crystal quality .

Q. How can computational methods guide the optimization of this compound’s pharmacokinetic properties?

• Methodological Answer :

• ADME Prediction : Use tools like SwissADME to assess logP (target <3 for oral bioavailability), topological polar surface area (TPSA <140 Ų for blood-brain barrier penetration), and metabolic stability (CYP450 isoform interactions) .
• Density Functional Theory (DFT) : Calculate electrostatic potential maps to identify reactive sites (e.g., nitro group reduction susceptibility) .
• Molecular Dynamics (MD) : Simulate binding to serum albumin to predict plasma protein binding and half-life .

Data Analysis and Experimental Design

Q. What statistical approaches are recommended for analyzing dose-response relationships in cytotoxicity studies involving this compound?

• Methodological Answer :

• Nonlinear Regression : Fit data to a sigmoidal model (e.g., Hill equation) using software like GraphPad Prism to calculate IC₅₀ values .
• ANOVA with Tukey’s Post Hoc Test : Compare efficacy across derivatives (e.g., 5-bromo vs. 5-chloro analogues) to identify significant differences (p<0.05) .
• Principal Component Analysis (PCA) : Reduce dimensionality in high-throughput screening data (e.g., 10+ derivatives tested against 5 cell lines) to prioritize lead compounds .

Q. How should researchers design control experiments to validate the specificity of enzyme inhibition assays?

• Methodological Answer :

• Positive Controls : Include known inhibitors (e.g., methotrexate for dihydrofolate reductase assays) to confirm assay functionality .
• Negative Controls : Use structurally similar but inactive analogues (e.g., hydrazide-free triazolopyrimidines) to rule out nonspecific binding .
• Counter-Screens : Test against off-target enzymes (e.g., COX-2 or kinases) to assess selectivity .